methyl 9-methyl-2-{5-[(4-nitrophenoxy)methyl]-2-furyl}thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate

• IUPAC Name: methyl 12-methyl-4-[5-[(4-nitrophenoxy)methyl]furan-2-yl]-10-thia-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene-11-carboxylate
• InChI: InChI=1S/C21H15N5O6S/c1-11-16-19-23-18(24-25(19)10-22-20(16)33-17(11)21(27)30-2)15-8-7-14(32-15)9-31-13-5-3-12(4-6-13)26(28)29/h3-8,10H,9H2,1-2H3
• InChI Key: XVGMDEWVASHHOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C3=NC(=NN3C=N2)C4=CC=C(O4)COC5=CC=C(C=C5)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C21H15N5O6S
• Molecular Weight: 465.4 g/mol

Description

Methyl 9-methyl-2-{5-[(4-nitrophenoxy)methyl]-2-furyl}thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate is a useful research compound. Its molecular formula is C21H15N5O6S and its molecular weight is 465.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 465.07430439 g/mol and the complexity rating of the compound is 734. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing derivatives of thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine, highlighting the synthetic utility of heteroaromatic azido compounds. These compounds have been synthesized through various chemical reactions, including the reaction of active methylene nitriles with substituted thiophenes and subsequent cyclization processes (Westerlund, 1980). The structural elucidation of these compounds provides a basis for understanding their chemical properties and potential reactivity.

Reactivity and Chemical Transformations

The reactivity of these compounds under different conditions has been extensively studied. For example, the Dimroth rearrangement has been applied to triazolothienopyrimidines, indicating a method for the interconversion of isomeric compounds under basic conditions, which is significant for synthesizing various derivatives with potential biological activities (Hamed et al., 2008). Such studies highlight the versatility of these compounds in chemical synthesis and the potential for creating a diverse array of biologically active molecules.

Potential Biological Activities

The antimicrobial activities of some thieno and furopyrimidine derivatives have been investigated, showing that specific compounds exhibit promising antibacterial properties against various bacterial strains. This suggests potential applications in developing new antibacterial agents (Hossain & Bhuiyan, 2009). Such research is crucial in the ongoing search for new drugs to combat antibiotic-resistant bacteria.

Structural Studies

X-ray crystallography and other spectroscopic methods have been employed to determine the molecular and crystal structures of these compounds, providing insights into their conformation and the nature of their interactions in the solid state. These studies are essential for understanding the relationship between structure and reactivity or biological activity (Fathima et al., 2011).